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Compound of Interest

Compound Name: Elaidic acid-d9

Cat. No.: B15557148 Get Quote

For researchers, scientists, and drug development professionals, a Certificate of Analysis

(CoA) is a critical document that guarantees the identity, purity, and quality of a specific

chemical substance.[1][2][3][4][5] When working with isotopically labeled compounds such as

Elaidic acid-d9, which serves as an internal standard for quantitative analysis, a thorough

understanding of its CoA is paramount for ensuring the accuracy and reproducibility of

experimental results.[6] This in-depth guide provides a detailed explanation of a representative

Certificate of Analysis for Elaidic acid-d9, including data presentation, experimental protocols,

and visual workflows.

Representative Certificate of Analysis: Elaidic acid-
d9
Product Name: Elaidic acid-d9 CAS Number: [Not typically available for deuterated standards]

Lot Number: XXXX-YYYY Molecular Formula: C₁₈H₂₅D₉O₂ Molecular Weight: 291.5 g/mol

Storage: -20°C

Table 1: Product Identification and Properties
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Property Specification

Molecular Formula C₁₈H₂₅D₉O₂

Molecular Weight 291.5 g/mol

Appearance White to off-white solid

Solubility Soluble in Ethanol, DMSO, DMF

Table 2: Analytical Test Results
Test Method Specification Typical Result

Identity

¹H-NMR NMR Conforms to structure Conforms

Mass Spectrometry MS Conforms to structure Conforms

Purity

Chemical Purity HPLC ≥98% 99.5%

Isotopic Purity MS
≥98% Deuterated

forms
99.2%

Physical Properties

Melting Point USP ‹741› 43-45 °C 44.1 °C

Residual Solvents GC-HS
Meets USP ‹467›

limits
Conforms

Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below.

¹H-NMR Spectroscopy for Structural Confirmation
Objective: To confirm the chemical structure of Elaidic acid-d9 and the position of deuterium

labeling.
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Methodology:

Sample Preparation: A 5-10 mg sample of Elaidic acid-d9 is dissolved in approximately 0.7

mL of a deuterated solvent, typically Chloroform-d (CDCl₃), in an NMR tube.

Instrumentation: A 500 MHz Nuclear Magnetic Resonance (NMR) spectrometer is used for

analysis.[7]

Data Acquisition:

A standard proton NMR spectrum is acquired.

The spectral width is set to cover the expected chemical shift range for all protons

(typically 0-10 ppm).

A sufficient number of scans are averaged to obtain a good signal-to-noise ratio.

Data Analysis: The resulting spectrum is analyzed for the presence of characteristic proton

signals. For Elaidic acid-d9, the signals corresponding to the protons on the deuterated

methyl and methylene groups should be significantly reduced or absent compared to the

spectrum of unlabeled Elaidic acid. The presence of the olefinic protons and protons on the

carboxyl end of the molecule confirms the backbone structure.

Mass Spectrometry for Molecular Weight and Isotopic
Purity
Objective: To confirm the molecular weight and determine the isotopic enrichment of Elaidic
acid-d9.

Methodology:

Sample Preparation: A dilute solution of Elaidic acid-d9 is prepared in a suitable solvent,

such as methanol or acetonitrile.

Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap instrument, coupled with an appropriate ionization source (e.g., Electrospray

Ionization - ESI) is used.
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Data Acquisition:

The mass spectrometer is operated in negative ion mode to detect the deprotonated

molecule [M-H]⁻.

Data is acquired over a mass range that includes the expected mass-to-charge ratio (m/z)

of the deuterated and any residual non-deuterated compound.

Data Analysis: The mass spectrum is analyzed to identify the peak corresponding to the

molecular ion of Elaidic acid-d9. The isotopic distribution is examined to calculate the

percentage of the d9 isotopologue, which determines the isotopic purity.

HPLC for Chemical Purity
Objective: To determine the chemical purity of the Elaidic acid-d9 sample by separating it from

any impurities.

Methodology:

Sample Preparation: A stock solution of Elaidic acid-d9 is prepared by dissolving a known

amount of the compound in a suitable solvent, such as n-hexane.[8] Working solutions are

prepared by diluting the stock solution.

Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with

a UV detector and a C18 reversed-phase column is used.[8][9][10]

Chromatographic Conditions:

Mobile Phase: A mixture of acetonitrile and water (e.g., 80:20 v/v) with a small amount of

acetic acid (e.g., 0.1%) is commonly used.[8][9][10]

Flow Rate: A typical flow rate is 1.0-2.0 mL/min.[8][9]

Detection Wavelength: UV detection is set to around 205 nm.[8][9][10]

Injection Volume: A standard injection volume of 20-50 µL is used.[8][9]
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Data Analysis: The chromatogram is analyzed to determine the area of the peak

corresponding to Elaidic acid-d9 relative to the total area of all peaks. The chemical purity is

expressed as a percentage of the main peak area.

Visualizations
Diagram 1: Experimental Workflow for Purity and
Identity Confirmation
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Caption: Workflow for identity and purity testing of Elaidic acid-d9.
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Diagram 2: Logical Relationship of a Certificate of
Analysis
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Caption: Hierarchical structure of a Certificate of Analysis.

By carefully examining each section of the Certificate of Analysis and understanding the

underlying experimental methodologies, researchers can confidently use Elaidic acid-d9 in

their quantitative studies, leading to more reliable and reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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